Methyl 2-[(2-{[(4-fluorophenyl)sulfonyl]amino}acetyl)amino]-2-phenylacetate

• IUPAC Name: methyl 2-[[2-[(4-fluorophenyl)sulfonylamino]acetyl]amino]-2-phenylacetate
• InChI: InChI=1S/C17H17FN2O5S/c1-25-17(22)16(12-5-3-2-4-6-12)20-15(21)11-19-26(23,24)14-9-7-13(18)8-10-14/h2-10,16,19H,11H2,1H3,(H,20,21)
• InChI Key: DAVIDZSRJCEHIT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1)NC(=O)CNS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C17H17FN2O5S
• Molecular Weight: 380.4 g/mol

Description

• Molecular Weight : Approximately 380.39 g/mol .

Scientific Research Applications

Chemical Synthesis and Characterization

Chemical Transformations and Synthesis : Research has delved into the chemical transformations of compounds structurally related to Methyl 2-[(2-{[(4-fluorophenyl)sulfonyl]amino}acetyl)amino]-2-phenylacetate, exploring their synthesis and potential in producing novel chemical entities. For instance, studies have reported on the cyclization of methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate under various conditions, yielding anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid (Ukrainets et al., 2014).

Crystal Structure Analysis : The structural analysis of compounds with similar functionalities has been a critical area of research, providing insights into their potential applications in medicinal chemistry and materials science. For example, the single crystal X-ray structure of 2-[({[(4-methylphenyl)sulfonyl]methyl} amino)carbonyl]-1,3-dioxo-2,3-dihydro-1H-inden-2-yl 2-thiophenecarboxylate has been studied to understand its molecular configuration and interactions (Ramazani et al., 2011).

Biochemical and Pharmaceutical Research

Antimicrobial and Anticancer Properties : Research on derivatives of phenylacetic acid and related compounds has uncovered their potential in producing substances with antimicrobial and anticancer activities. For instance, certain phenylacetic acid derivatives have been studied for their lack of antimicrobial and antioxidant activity, while others have shown inhibitory effects against various bacterial strains, highlighting the diverse biological activities these compounds can exhibit (Varma et al., 2006).

Synthesis of Medicinally Privileged Compounds : The development of environmentally benign protocols for the synthesis of medicinally relevant compounds, such as 2-amino-3-phenyl (or methyl) sulfonyl-4H-chromenes, demonstrates the applicability of related chemical entities in creating pharmacologically active molecules. These studies emphasize the importance of novel synthesis methods that are efficient, nontoxic, and capable of yielding high-quality medicinal compounds (Pandit et al., 2016).